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Compound of Interest

Compound Name: Vat Red 15

Cat. No.: B1585388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Vat Red 15 with

alternative red colorants, namely Pigment Red 170 and Disperse Red 60, across various

polymer matrices. The information presented herein is curated from technical datasheets and

scientific literature to aid in the selection of the most suitable colorant for your specific

application.

Executive Summary
Vat Red 15 exhibits exceptional thermal stability, making it a candidate for high-temperature

polymer processing. However, its performance data in specific polymer matrices is not as

extensively documented as that of Pigment Red 170, a versatile alternative with well-

characterized properties in a wide range of plastics. Disperse Red 60, while a common colorant

for synthetic fibers, shows limited documented application and performance data in commodity

and engineering plastics. The choice of colorant will ultimately depend on the specific polymer,

processing conditions, and end-use application requirements.

Data Presentation: Comparative Performance in
Polymer Matrices
The following tables summarize the key performance indicators of Vat Red 15, Pigment Red

170, and Disperse Red 60 in various polymer matrices.
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Table 1: Performance of Vat Red 15 in Various Polymer Matrices
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Polymer Matrix
Heat Stability
(°C)

Lightfastness
(Blue Wool
Scale)

Migration
Resistance (1-
5 Scale)

Notes

General ≥ 300[1] 7-8[1] 5[1]

Excellent general

fastness

properties.

Specific data in

various

thermoplastics is

limited.

Polypropylene

(PP)

Data Not

Available

Data Not

Available

Data Not

Available

Mentioned for

use in plastics,

but specific

performance

data is not

readily available.

[2]

Polyethylene

(PE)

Data Not

Available

Data Not

Available

Data Not

Available

Mentioned for

use in plastics,

but specific

performance

data is not

readily available.

[2]

Polyvinyl

Chloride (PVC)

Data Not

Available

Data Not

Available

Data Not

Available

Mentioned for

use in plastics,

but specific

performance

data is not

readily available.

Polystyrene (PS)
Data Not

Available

Data Not

Available

Data Not

Available
-

Polycarbonate

(PC)

Data Not

Available

Data Not

Available

Data Not

Available
-
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Polyamide (PA)
Data Not

Available

Data Not

Available

Data Not

Available
-

Table 2: Performance of Pigment Red 170 in Various Polymer Matrices

Polymer Matrix
Heat Stability
(°C)

Lightfastness
(Blue Wool
Scale)

Migration
Resistance (1-
5 Scale)

Notes

Polypropylene

(PP)
220[3] 6-7[3] 5[3]

Two grades

available: F3RK

(yellowish) and

F5RK (bluish).

F3RK is

recommended

for PP.[4]

Polyethylene

(PE)
220[3] 6-7[3] 5[3]

Both F3RK and

F5RK grades

can be used in

PE.[4][5]

Polyvinyl

Chloride (PVC)
200 (F3RK) 6-7 (F3RK) 5 (F3RK)

F3RK grade is

specifically

recommended

for PVC

applications.

F5RK is not

recommended

for PVC.[4][6]

Polystyrene (PS)
Data Not

Available

Data Not

Available

Data Not

Available
-

Polycarbonate

(PC)

Data Not

Available

Data Not

Available

Data Not

Available
-

Polyamide (PA)
Data Not

Available

Data Not

Available

Data Not

Available
-
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Table 3: Performance of Disperse Red 60 in Various Polymer Matrices

Polymer Matrix
Heat Stability
(°C)

Lightfastness
(Blue Wool
Scale)

Migration
Resistance (1-
5 Scale)

Notes

General
Melting Point:

185[7]

Good on

Polyester[8]

Data Not

Available

Primarily used

for dyeing

polyester fibers;

limited data

available for melt

processing in

plastics.[9][10]

Polystyrene (PS)
Data Not

Available

Data Not

Available

Data Not

Available

Used in studies

with PS films for

dye absorption

research.[11]

Polycarbonate

(PC)

Data Not

Available

Data Not

Available

Data Not

Available
-

Polyamide (PA)
Data Not

Available

Data Not

Available

Data Not

Available

Used in studies

with Nylon 6

textiles for dye

absorption

research.[11]

Polypropylene

(PP)

Data Not

Available

Data Not

Available

Data Not

Available
-

Polyethylene

(PE)

Data Not

Available

Data Not

Available

Data Not

Available
-

Polyvinyl

Chloride (PVC)

Data Not

Available

Data Not

Available

Data Not

Available
-
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The performance data cited in this guide is typically determined using standardized testing

methodologies. Below are detailed descriptions of the key experimental protocols.

Heat Stability Testing
Objective: To determine the maximum temperature a pigment can withstand in a specific

polymer during processing without significant color change.

Methodology (based on DIN 12877):

The pigment is dry-blended with the polymer granules at a specified concentration (e.g.,

0.1% pigment, 1.0% TiO2 for tints).

The mixture is then processed through an injection molding machine at a series of increasing

temperatures (e.g., in 20°C increments).

The residence time in the barrel of the injection molder is kept constant (e.g., 5 minutes).

The color of the molded plaques at each temperature is measured using a

spectrophotometer.

The heat stability is reported as the temperature at which the color change (ΔE*ab) exceeds

a defined value (e.g., 3) compared to a reference sample processed at the lowest

temperature.

Lightfastness Testing
Objective: To assess the resistance of a colored plastic to fading or color change upon

exposure to light.

Methodology (based on ISO 105-B02):

Test specimens (e.g., injection-molded plaques) are prepared with the pigment dispersed in

the polymer.

The specimens are exposed to a controlled artificial light source (e.g., a Xenon arc lamp)

that simulates natural sunlight.
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Simultaneously, a set of Blue Wool standards (a series of eight blue wool cloths with known,

graded lightfastness) are exposed under the same conditions.

The specimens are periodically examined for color change.

The lightfastness rating is determined by comparing the degree of fading of the test

specimen to that of the Blue Wool standards. The rating is reported on a scale of 1 (very

poor) to 8 (outstanding).

Migration Resistance Testing
Objective: To evaluate the tendency of a colorant to migrate from a colored plastic to a material

in contact with it.

Methodology (based on DIN 53775):

A colored plasticized PVC sheet containing the test pigment is prepared.

This colored sheet is brought into contact with a white, uncolored plasticized PVC sheet.

The two sheets are pressed together under a defined pressure and temperature for a

specified duration (e.g., 80°C for 24 hours).

After the test period, the white PVC sheet is examined for any color staining.

The degree of migration is assessed visually and rated on a 5-step grey scale, where 5

indicates no migration and 1 indicates severe migration.
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Caption: Workflow for evaluating the performance of pigments in polymer matrices.
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Define Application Requirements

Polymer Matrix
(e.g., PP, PVC, PC) Processing Temperature End-Use Environment

(UV Exposure) Contact with other materials
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Evaluate Performance Data
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Caption: Decision-making process for selecting a red pigment for a polymer application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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